4-[4-(tert-butyl)benzoyl]-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(4-tert-butylbenzoyl)-N-(thiophen-2-ylmethyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C21H22N2O2S/c1-21(2,3)16-8-6-14(7-9-16)19(24)15-11-18(22-12-15)20(25)23-13-17-5-4-10-26-17/h4-12,22H,13H2,1-3H3,(H,23,25)
• InChI Key: ABCFHBLEYYCQHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)C2=CNC(=C2)C(=O)NCC3=CC=CS3
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

4-[4-(tert-butyl)benzoyl]-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide, also known as TTNPB, is a synthetic retinoid compound that belongs to the class of pyrrolopyrimidine derivatives. It has been extensively studied for its potential use in scientific research applications due to its ability to bind to and activate retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which are involved in a variety of biological processes.

Scientific Research Applications

Environmental and Health Impact Studies

Research has shown that synthetic phenolic antioxidants (SPAs), which include compounds like 2,6-di-tert-butyl-4-methylphenol (BHT), have been detected in various environmental matrices and human samples. These compounds are used to retard oxidative reactions in products, but they pose potential risks due to their toxicity. Studies suggest some SPAs may cause hepatic toxicity, endocrine disrupting effects, or even carcinogenic risks. Future research is directed towards the development of novel SPAs with low toxicity and environmental impact (Liu & Mabury, 2020).

Synthetic Applications

Chiral sulfinamides, including tert-butanesulfinamide, have become pivotal in the stereoselective synthesis of amines and N-heterocycles. These compounds facilitate the creation of structurally diverse piperidines, pyrrolidines, azetidines, and their derivatives, which are crucial in the development of natural products and therapeutic agents (Philip et al., 2020).

Potential in CNS Drug Development

Functional chemical groups in heterocycles, such as those found in 4-[4-(tert-butyl)benzoyl]-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide, may serve as leads for synthesizing compounds with central nervous system (CNS) activity. These compounds are being investigated for their effects ranging from antidepressant to anticonvulsant activities (Saganuwan, 2017).

Environmental Fate and Behavior of Parabens

Parabens, like 4-tert-butylphenol derivatives, are used extensively in consumer products, leading to their detection in environmental waters and sediments. Research focuses on understanding their biodegradability, environmental fate, and endocrine-disrupting potential, indicating a need for novel removal techniques from aquatic environments (Haman et al., 2015).